Cas no 1361657-28-4 (6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361657-28-4
• MF: C₁₄H₆Cl₅F₃O
• MW: 424.457049846649
• CID: 4790575
• Update Time: 2025-07-15

6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl5F3O/c1-23-6-4-2-3-5(14(20,21)22)7(6)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： WVYSGFQGTDHNDB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CC=1C(F)(F)F)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 7.5
• Topological Polar Surface Area: 9.2

Additional information on 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

Introduction to 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361657-28-4)

6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl, identified by the CAS number 1361657-28-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration characterized by the presence of multiple chlorine atoms and a trifluoromethyl group, alongside a methoxy substituent. Such structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in various scientific domains.

The molecular structure of 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl consists of two benzene rings linked together by a central carbon-carbon bond. The chlorination at multiple positions on the first ring (positions 2, 3, 4, 5, and 6) introduces a high degree of electron-withdrawing inductive effect, which can significantly influence the electronic properties of the molecule. Additionally, the incorporation of a trifluoromethyl group at the 2' position further enhances its lipophilicity and metabolic stability. The methoxy group at the 6' position adds another layer of functional diversity, enabling potential interactions with biological targets.

This compound has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. The combination of chloro and trifluoromethyl substituents is particularly noteworthy, as these groups are often employed in the synthesis of bioactive molecules due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with higher accuracy. Molecular docking studies have suggested that 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl may interact with various enzymes and receptors, making it a promising candidate for drug discovery efforts.

In addition to its pharmaceutical potential, this compound has also been explored for its role in material science. The presence of halogen atoms can enhance the thermal stability and flame retardancy of polymers when incorporated into their backbone or as additives. Researchers have been particularly interested in developing novel polymers that exhibit improved performance under extreme conditions. The unique electronic properties of 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl make it an attractive candidate for use in organic electronics applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the chloro and trifluoromethyl groups can facilitate charge transport within these materials.

The synthesis of 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a biphenyl precursor using chlorine gas or chlorinating agents under controlled conditions. Subsequent functionalization with a methoxy group and a trifluoromethyl group is achieved through selective reactions such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. The purity of the final product is critical for its intended applications; thus， rigorous purification techniques such as column chromatography or recrystallization are employed.

Recent studies have highlighted the importance of understanding the environmental impact of halogenated aromatic compounds like 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl. While these compounds offer numerous benefits in industrial applications， their persistence in the environment raises concerns about potential ecological risks. Researchers are actively investigating methods to minimize waste generation during synthesis and develop more sustainable processes for their production. Additionally， efforts are being made to assess their degradation pathways and toxicity profiles to ensure safe handling and disposal practices.

The role of computational modeling in studying 6'-Methoxy-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl cannot be overstated. Advanced computational techniques such as density functional theory (DFT) have enabled researchers to gain insights into its electronic structure and reactivity. These studies have not only helped in rationalizing experimental observations but also guided the design of new derivatives with enhanced properties. For instance， theoretical predictions have suggested that modifying the substitution pattern on one or both rings could improve its binding affinity to biological targets， opening up new avenues for drug development.

In conclusion， 6'-Methoxy-2',3',4',5',6'-pentachloro-2''-(trifluoromethyl)biphenyl (CAS No. 1361657-28-4) is a versatile compound with significant potential in pharmaceuticals， agrochemicals， and material science。 Its unique structural features make it an attractive candidate for further research， both in academic settings and industrial applications。 As our understanding of its properties continues to grow， so too will its utility across various scientific disciplines。 Future studies should focus on optimizing synthetic routes， exploring novel applications， and ensuring environmentally responsible use practices。